N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H18N4O6S2/c21-14(17-16-19-18-15(26-16)12-10-24-7-8-25-12)11-3-5-20(6-4-11)28(22,23)13-2-1-9-27-13/h1-2,9-11H,3-8H2,(H,17,19,21)
• InChI Key: NPKCNWADCGRUQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NN=C(O2)C3=COCCO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C16H18N4O6S2
• Molecular Weight: 426.5 g/mol
• CAS No.: 899959-02-5

Description

N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H18N4O6S2 and its molecular weight is 426.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthesis and Antimicrobial Activity

The synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide has been explored for its antimicrobial properties. These derivatives exhibit moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria, highlighting their potential in developing new antimicrobial agents (H. Khalid et al., 2016).

Anticancer Properties

A study focusing on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and their evaluation as promising anticancer agents found that certain compounds show strong anticancer activity relative to doxorubicin. This suggests that these derivatives could be potential anticancer agents, though further in vivo studies are necessary to confirm their therapeutic usefulness (A. Rehman et al., 2018).

Enzyme Inhibition for Alzheimer's Disease

In the search for new drug candidates for Alzheimer's disease, N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide were synthesized and evaluated for their enzyme inhibition activity against acetylcholinesterase (AChE). The synthesized compounds demonstrated potential as new drug candidates, showing promise for therapeutic applications in treating Alzheimer's disease (A. Rehman et al., 2018).